Methoxybenzoic acids and derivatives
Methoxybenzoic acids and their derivatives are a class of organic compounds characterized by the presence of a methoxy (-OCH3) group attached to a benzoic acid structure. These compounds exhibit a wide range of biological activities, making them valuable in pharmaceuticals, pesticides, and other chemical applications.
Structurally, these compounds typically consist of a benzene ring bearing one or more methoxy groups with a carboxylic acid group at the para position relative to the methoxy moiety. Variations can include different numbers and positions of methoxy substitutions, which can significantly influence their physicochemical properties and biological behavior.
In pharmaceuticals, these derivatives are often used as intermediates in drug synthesis due to their favorable pharmacological profiles. For instance, they may act as prodrugs or serve as scaffolds for constructing more complex molecules with desired therapeutic effects. Additionally, methoxybenzoic acids play a role in the formulation of agrochemicals where their antioxidant and anti-inflammatory properties can enhance product efficacy.
These compounds are also employed in cosmetic products due to their potential skin permeation enhancing abilities. The functional diversity stemming from their structural variations allows for a broad range of applications across multiple industries.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Methyl 2-(bromomethyl)-4,5-dimethoxybenzoate | 63005-36-7 | C11H13O4Br |
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2-fluoro-4-methoxy-6-methylbenzoic acid | 1427327-75-0 | C9H9FO3 |
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3-amino-2-fluoro-4-methoxybenzoic acid | 1785489-75-9 | C8H8FNO3 |
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(2Z)-4-methyl-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate | 904504-47-8 | C24H19NO6 |
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Methyl 3-bromo-4-cyano-5-methoxybenzoate | 1805528-41-9 | C10H8BrNO3 |
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2-Methoxy-6-(4-oxo-4H-quinazolin-3-ylmethyl)-benzoic acid ethyl ester | 1171924-59-6 | C19H18N2O4 |
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3-(1H-Imidazol-1-ylmethyl)-4-methoxybenzoic acid | 932848-47-0 | C12H12N2O3 |
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2,5-Dichloro-4-methoxybenzoic Acid | 2500-03-0 | C8H6O3Cl2 |
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2-Bromo-5-fluoro-4-methoxybenzoic acid | 64695-99-4 | C8H6O3FBr |
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2-Amino-5-methoxybenzoic acid | 6705-03-9 | C8H9NO3 |
Related Literature
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Ligang Zhang,Daoai Wang,Tingmei Wang,Qihua Wang J. Mater. Chem. A, 2018,6, 2817-2827
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Ali Khayatian,Rouhollah Shakernejad,Suck Won Hong RSC Adv., 2017,7, 32316-32326
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4. Front cover
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Liyan Wang,Xiaohuan Jiang,Pingping Tang Org. Chem. Front., 2017,4, 1958-1961
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Jun Zhou,Ling Zhou,Tao Chen,Jiaqi Li,Hao Pan,Yahui Yang,Zhongchang Wang Chem. Commun., 2020,56, 2328-2331
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Ainara Nova,David Balcells Chem. Commun., 2014,50, 614-616
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Inayat Ali Khan,Amin Badshah,Ataf Ali Altaf,Nawaz Tahir,Naghma Haider,Muhammad Arif Nadeem RSC Adv., 2015,5, 9110-9115
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Mei Zhao,Nannan Qiu,Guang Chen,Lian Xia,Yongning Wu Anal. Methods, 2016,8, 3488-3495
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